Cas no 2228111-33-7 (methyl 2-amino-2-(4-ethynylphenyl)acetate)

• Product Name: methyl 2-amino-2-(4-ethynylphenyl)acetate
• CAS No: 2228111-33-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5836973
• PubChem ID: 165713293
• Update Time: 2025-10-29

methyl 2-amino-2-(4-ethynylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4-ethynylphenyl)acetate
• EN300-1758056
• 2228111-33-7

• Inchi： 1S/C11H11NO2/c1-3-8-4-6-9(7-5-8)10(12)11(13)14-2/h1,4-7,10H,12H2,2H3
• InChI Key： UABPEIVXRWHNDT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(C#C)=CC=1)N)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-2-(4-ethynylphenyl)acetate

Recent Advances in the Study of Methyl 2-amino-2-(4-ethynylphenyl)acetate (CAS: 2228111-33-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-2-(4-ethynylphenyl)acetate (CAS: 2228111-33-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its ethynylphenyl and ester functional groups, has demonstrated potential in various applications, including drug discovery, targeted therapy, and chemical probe development. The unique structural features of this compound enable its use as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules.

Recent studies have focused on the synthesis and optimization of methyl 2-amino-2-(4-ethynylphenyl)acetate to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to modify the ethynyl group, thereby improving the compound's stability and bioavailability. These efforts have led to the development of derivatives with enhanced binding affinity for specific biological targets, such as enzymes and receptors involved in disease pathways.

In the context of drug discovery, methyl 2-amino-2-(4-ethynylphenyl)acetate has been investigated as a precursor for the development of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the design of inhibitors targeting protein-protein interactions (PPIs) implicated in cancer progression. The study highlighted the compound's ability to serve as a scaffold for the introduction of pharmacophoric groups, leading to the identification of potent and selective inhibitors.

Another area of research has explored the application of methyl 2-amino-2-(4-ethynylphenyl)acetate in chemical biology, particularly in the development of activity-based probes (ABPs). These probes enable the visualization and quantification of enzyme activity in complex biological systems. A recent study demonstrated the utility of this compound in the design of ABPs for serine hydrolases, a class of enzymes with roles in various physiological and pathological processes. The ethynyl group facilitated click chemistry-based labeling, allowing for the precise detection of enzyme activity in live cells.

Despite these advancements, challenges remain in the clinical translation of methyl 2-amino-2-(4-ethynylphenyl)acetate-based therapeutics. Issues such as metabolic stability, toxicity, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and potential for customization make it a promising candidate for future research and development.

In conclusion, methyl 2-amino-2-(4-ethynylphenyl)acetate (CAS: 2228111-33-7) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in drug discovery, targeted therapy, and chemical probe development underscore its significance in advancing our understanding of disease mechanisms and therapeutic interventions. Ongoing research efforts are expected to uncover new opportunities for this compound, paving the way for innovative treatments and diagnostic tools.